3,3-Diphenylpyrrolidin-2-one

• CAS No.: 6309-36-0
• Molecular Formula: C16H15NO
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 3,3-diphenylpyrrolidin-2-one
• InChI: InChI=1S/C16H15NO/c18-15-16(11-12-17-15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,18)
• InChI Key: JZDPAIGURSZOHS-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C1(C2=CC=CC=C2)C3=CC=CC=C3

Description

3,3-Diphenylpyrrolidin-2-one is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,3-Diphenyldihydrofuran-2(3H)-one (3.98 g, 16.70 mmol) and zinc chloride (0.080 g) were placed in an autoclave. Ammonia (8 mL) was added, and the reactor was sealed and heated at 225° C. for 21 hours under an argon atmosphere at an equilibrium pressure of 800 pounds per square inch. The vessel was cooled, the ammonia was vented, and a mixture of solids was obtained. The solid was treated with ethanol (100 mL), filtered and concentrated. Silica gel chromatography eluting with 5% methanol/dichloromethane gave the title compound. MS (DCI+) m/z 238.1 (M+H)+.